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Compound of Interest

Compound Name: 4-Isopropyithiophenol

Cat. No.: B048623

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Isopropylthiophenol (CAS No. 4946-14-9), a versatile aromatic thiol
compound. This document details experimental protocols for its synthesis, purification, and
characterization, and explores its relevance in organic synthesis and drug discovery,
particularly in the context of signaling pathway modulation.

Core Physical and Chemical Properties

4-1sopropylthiophenol is a colorless to pale yellow liquid with a characteristic strong,
unpleasant odor.[1] Its core properties are summarized in the table below, providing a quick
reference for laboratory and research applications.
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Property Value Reference
Molecular Formula CoH12S [2]
Molecular Weight 152.26 g/mol [2]
CAS Number 4946-14-9 [2]
Appearance Colorless to light yellow liquid [1]
Odor Strong, unpleasant, stench [1]
Boiling Point 99-100 °C at 14 mmHg [3]
Density 0.979 g/mL at 25 °C [3]

Refractive Index (n20/D)

1.552

[3]

Flash Point 106 °C (222.8 °F) [4]

pKa 6.79 £ 0.10 (Predicted) [3]
Sparingly soluble in water;

Solubility soluble in alcohol and [1114]

benzene.

Synthesis and Purification: Experimental Protocols

The synthesis of 4-Isopropylthiophenol can be achieved through various methods. Below are

detailed protocols for two common synthetic routes, followed by a standard purification

procedure.

Synthesis from 4-Isopropylphenol

This method involves the thiolation of the readily available 4-isopropylphenol.

Experimental Protocol:

e Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a

reflux condenser, and a nitrogen inlet, add 4-isopropylphenol (1 equivalent) and a suitable

solvent such as toluene.
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o Reagent Addition: Under a nitrogen atmosphere, add Lawesson's reagent (0.5 equivalents)
portion-wise to the stirred solution. The reaction is exothermic.

» Reaction Conditions: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor
the reaction progress by Thin Layer Chromatography (TLC).

o Work-up: After completion, cool the reaction mixture to room temperature and quench with a
saturated aqueous solution of sodium bicarbonate.

o Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic
layers, wash with brine, and dry over anhydrous sodium sulfate.

» Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to
obtain the crude product.

Synthesis via Friedel-Crafts Alkylation of Thiophenol

This classic electrophilic aromatic substitution introduces the isopropyl group onto the
thiophenol ring.

Experimental Protocol:

o Catalyst Suspension: In a flame-dried, three-necked round-bottom flask under a nitrogen
atmosphere, suspend anhydrous aluminum chloride (AICIs, 1.1 equivalents) in
dichloromethane (DCM).

» Reagent Addition: Cool the suspension to 0 °C in an ice bath. Add 2-bromopropane (1
equivalent) dropwise to the stirred suspension, followed by the slow addition of thiophenol (1
equivalent).

o Reaction Conditions: Allow the reaction mixture to warm to room temperature and stir for 12-
16 hours. Monitor the reaction by TLC.

e Quenching: Carefully quench the reaction by pouring the mixture over crushed ice.

o Extraction: Separate the organic layer, and extract the aqueous layer with DCM (2 x 30 mL).
Combine the organic layers, wash with water and then with brine.
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» Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure.

Purification by Vacuum Distillation

The crude 4-Isopropylthiophenol obtained from either synthetic route can be purified by
vacuum distillation.

Experimental Protocol:

Apparatus Setup: Assemble a vacuum distillation apparatus. Ensure all glassware is dry.

« Distillation: Transfer the crude product to the distillation flask. Apply vacuum and gently heat
the flask using a heating mantle.

e Fraction Collection: Collect the fraction boiling at 99-100 °C under a pressure of 14 mmHg.

[3]

o Storage: Store the purified, colorless liquid under a nitrogen atmosphere in a refrigerator to
prevent oxidation.

Spectroscopic Characterization

Detailed spectroscopic analysis is crucial for confirming the identity and purity of 4-
Isopropylthiophenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve a small amount of the purified compound in deuterated
chloroform (CDCIs).

1H NMR (400 MHz, CDCIls):
e 07.28 (d, J=8.2 Hz, 2H): Aromatic protons ortho to the thiol group.
e 07.14 (d, J = 8.2 Hz, 2H): Aromatic protons meta to the thiol group.

e 0 3.45 (s, 1H): Thiol proton (-SH).
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e 0 2.88 (sept, J = 6.9 Hz, 1H): Methine proton of the isopropyl group (-CH).

e 6 1.23(d, J =6.9 Hz, 6H): Methyl protons of the isopropyl group (-CHs).

13C NMR (100 MHz, CDCls):

0 147.8: Aromatic carbon attached to the isopropyl group.

0 134.2: Aromatic carbon attached to the thiol group.

0 129.5: Aromatic CH carbons meta to the thiol group.

0 127.2: Aromatic CH carbons ortho to the thiol group.

0 33.8: Methine carbon of the isopropyl group.

0 24.1: Methyl carbons of the isopropyl group.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Sample Preparation: A thin film of the neat liquid is placed between two sodium chloride (NaCl)
plates.

Characteristic Peaks:

e ~3080-3020 cm~: Aromatic C-H stretching.

e ~2960-2870 cm~1: Aliphatic C-H stretching of the isopropyl group.

e ~2550 cm~1: S-H stretching (a weak but characteristic peak for thiols).
e ~1595 and 1490 cm~*: Aromatic C=C stretching.

e ~820 cm~1: Para-substituted benzene C-H out-of-plane bending.

Mass Spectrometry (MS)

lonization Method: Electron lonization (El) at 70 eV.
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Fragmentation Pattern:

e m/z 152 (M*): Molecular ion peak.

e m/z 137: Loss of a methyl group ([M-CHs]*).

e m/z 119: Loss of a propyl group ([M-CsH~7]*) or loss of SH.

e m/z 91: Tropylium ion, characteristic of alkylbenzenes.

Chemical Reactivity and Applications

The chemical reactivity of 4-lsopropylthiophenol is primarily dictated by the thiol group and
the aromatic ring.

o Oxidation: The thiol group is readily oxidized to form the corresponding disulfide, bis(4-
isopropylphenyl) disulfide. This reaction can be carried out using mild oxidizing agents like
iodine or hydrogen peroxide.[3]

¢ Nucleophilic Substitution: As a potent nucleophile, the thiolate anion (formed by
deprotonation with a base) readily participates in Sn2 and S»Ar reactions. For example, it
reacts with 2-chloro-3-formylquinolines in the presence of sodium hydride to yield 2-(4-
isopropylphenylthio)quinoline-3-carbaldehyde.[3]

e Applications in Synthesis: It serves as an important intermediate in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[3] The introduction of the 4-isopropylthiophenyl
moiety can impart desirable properties such as increased lipophilicity to a molecule.

Role in Drug Discovery and Signaling Pathways

Aromatic thiols and their derivatives are of significant interest in drug discovery. The 4-
isopropylthiophenyl group can serve as a key pharmacophore or a building block for more
complex bioactive molecules.

Inhibition of the Mcl-1 Signaling Pathway

Myeloid cell leukemia-1 (Mcl-1) is an anti-apoptotic protein belonging to the Bcl-2 family. Its
overexpression is implicated in the survival of various cancer cells and contributes to resistance
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to chemotherapy.[3] Small molecule inhibitors that bind to the BH3-binding groove of Mcl-1 can
disrupt its interaction with pro-apoptotic proteins like Bak and Bax, thereby inducing apoptosis
in cancer cells. The hydrophobic pocket of the Mcl-1 protein can accommodate bulky

hydrophobic groups, suggesting that derivatives of 4-lsopropylthiophenol could be designed
as potential Mcl-1 inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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